Cas no 1807132-39-3 (2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine
• CAS No: 1807132-39-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4880412
• Update Time: 2025-07-18

2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-2-4(12)5(6(8)9)11-7(3)10/h2,6,12H,1H3
• InChI Key： WUHIRZLBCDEXIY-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine

2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine: A Novel Pyridine Derivative with Promising Pharmacological Potential

2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine, with the CAS number 1807132-39-3, represents a unique class of pyridine-based compounds that have garnered significant attention in recent years due to their potential applications in medicinal chemistry. This compound features a core pyridine ring substituted with multiple functional groups, including a 3-hydroxy group, a 5-methyl group, and two fluoro substituents at the 6- and 2-positions. The molecular structure of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine is characterized by its ability to interact with various biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine through optimized multi-step reactions. Researchers have demonstrated that the introduction of fluoro atoms at specific positions significantly enhances the compound’s metabolic stability and bioavailability, which are critical factors for drug development. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of fluoro substitution in modulating the pharmacokinetic profile of similar pyridine derivatives, suggesting that 2-(Difluromethyl)-6-fluoro-3-hydroxy-5-methylpyridine could serve as a lead compound for the design of more potent therapeutic agents.

The 3-hydroxy group in 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine plays a crucial role in its biological activity. This hydroxyl group can engage in hydrogen bonding interactions with target proteins, thereby enhancing the compound’s affinity for its intended receptor. Additionally, the presence of the 5-methyl group contributes to the molecule’s structural rigidity, which may improve its binding efficiency to specific enzymatic sites. These structural features make 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine a promising scaffold for the development of novel inhibitors targeting key enzymes involved in disease pathways.

Recent studies have also explored the potential of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine as a therapeutic agent for inflammatory and neurodegenerative disorders. A 2024 preclinical study published in Pharmacological Research demonstrated that this compound exhibits anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. The fluoro substitutions at the 2- and 6-positions were found to enhance the compound’s ability to inhibit pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory drug candidate.

Furthermore, the fluoro atoms in 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine have been shown to influence its pharmacodynamic properties. A 2023 review in Drug Discovery Today emphasized the role of halogen substitution in optimizing the interaction between small molecules and biological targets. The fluoro groups in this compound are believed to increase its lipophilicity, facilitating better penetration into target tissues and improving its overall therapeutic efficacy. These findings underscore the importance of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine as a versatile platform for the development of multifunctional drugs.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine involves a series of well-defined steps, including the functionalization of the pyridine ring and the introduction of hydroxyl and methyl groups. A 2022 study in Organic Letters reported a novel method for the selective synthesis of this compound, which utilizes a combination of electrophilic substitution and nucleophilic attack reactions. This approach allows for the precise control of substituent positions, ensuring the production of high-purity 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine with minimal side reactions.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine has also been investigated for its potential use in materials science. The unique electronic properties of this compound, particularly the fluoro substitutions, make it a candidate for the development of advanced organic semiconductors and optoelectronic devices. A 2023 paper in Advanced Materials explored the use of similar pyridine derivatives in organic photovoltaic cells, highlighting their ability to enhance charge transport properties. While such applications are still in the early stages of research, they open new avenues for the utilization of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine beyond traditional pharmaceutical contexts.

Despite its promising potential, the development of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine as a therapeutic agent requires further investigation into its safety profile and long-term effects. Preclinical studies have indicated that this compound is generally well-tolerated, but more research is needed to evaluate its potential side effects and optimize its dosing regimens. Ongoing clinical trials are expected to provide critical insights into its therapeutic efficacy and safety, paving the way for its eventual approval as a new drug.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the strategic placement of fluoro and hydroxyl groups, positions it as a valuable candidate for the development of novel therapeutic agents. As research in this area continues to evolve, the potential applications of 2-(Difluoromethyl)-6-fluoro-3-hydroxy-5-methylpyridine are likely to expand, offering new opportunities for the treatment of various diseases.